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Compound of Interest

Compound Name: Monoisodecyl Phthalate-d4

Cat. No.: B13828099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

preparation and handling of Monoisodecyl Phthalate-d4 (MIDP-d4). MIDP-d4 is a deuterated

stable isotope-labeled internal standard for Monoisodecyl Phthalate (MIDP), the primary

metabolite of the widely used plasticizer, Diisodecyl Phthalate (DIDP). Its application is critical

for the accurate quantification of MIDP in various biological matrices, which is essential for

toxicological studies and human exposure assessment.

Physicochemical Properties and Storage
Monoisodecyl Phthalate-d4 is a high-purity analytical standard, typically supplied as a neat

solid. Proper storage is crucial to maintain its integrity.
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Property Value

Chemical Formula C18H22D4O4[1]

Molecular Weight 310.42 g/mol [1]

Appearance White to off-white solid

Purity >95% (typically analyzed by HPLC)[1]

Storage Conditions
Store at +4°C for short-term storage or -20°C for

long-term storage.[1]

Unlabeled CAS Number 31047-64-0[1]

Solution Preparation Protocols
Accurate preparation of MIDP-d4 solutions is paramount for its effective use as an internal

standard in quantitative analyses, such as Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). The following protocols outline the preparation of stock and working solutions. It

is recommended to use high-purity solvents and glassware to minimize the risk of

contamination.

Recommended Solvents
While specific solubility data for Monoisodecyl Phthalate-d4 is not readily available, based on

protocols for structurally similar deuterated phthalate standards, the following solvents are

recommended for preparing solutions:

Methanol (High-purity, LC-MS grade)

Acetonitrile (High-purity, LC-MS grade)

Protocol 1: Preparation of a 100 µg/mL Stock Solution
This protocol describes the preparation of a primary stock solution from the neat MIDP-d4

material.

Materials:
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Monoisodecyl Phthalate-d4 (neat solid)

Methanol (High-purity, LC-MS grade)

Analytical balance

Volumetric flask (e.g., 10 mL)

Pipettes and tips

Procedure:

Allow the vial containing the neat MIDP-d4 to equilibrate to room temperature before opening

to prevent condensation.

Accurately weigh a precise amount of the neat MIDP-d4 solid (e.g., 1 mg) using an analytical

balance.

Quantitatively transfer the weighed solid to a volumetric flask of an appropriate size (e.g., a

10 mL flask for a 1 mg weight to achieve a 100 µg/mL concentration).

Add a small amount of methanol to the flask to dissolve the solid.

Once dissolved, bring the solution to the final volume with methanol.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer the stock solution to a labeled, amber glass vial for storage.

Protocol 2: Preparation of a 1 µg/mL Working Solution
This protocol details the dilution of the stock solution to a working concentration suitable for

spiking into samples.

Materials:

100 µg/mL MIDP-d4 stock solution

Methanol or Acetonitrile (High-purity, LC-MS grade)
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Volumetric flask (e.g., 10 mL)

Pipettes and tips

Procedure:

Pipette 100 µL of the 100 µg/mL MIDP-d4 stock solution into a 10 mL volumetric flask.

Dilute to the final volume with the chosen solvent (methanol or acetonitrile).

Cap the flask and mix thoroughly.

This working solution is now ready to be used as an internal standard in sample preparation.

Experimental Application: Internal Standard for LC-
MS/MS Analysis
MIDP-d4 is primarily utilized as an internal standard to correct for matrix effects and variations

during sample preparation and analysis, thereby enhancing the accuracy and precision of

MIDP quantification in biological samples.

Sample Preparation Workflow
The following is a generalized workflow for the extraction and analysis of MIDP from a

biological matrix (e.g., plasma or urine) using MIDP-d4 as an internal standard.
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Caption: Experimental workflow for MIDP quantification using MIDP-d4.
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Metabolic Pathway of Diisodecyl Phthalate (DIDP)
Understanding the metabolic pathway of DIDP is crucial for interpreting the results of exposure

studies. DIDP is metabolized in the body to its active metabolite, MIDP, which can be further

metabolized before excretion.[2][3][4][5][6]
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Caption: Metabolic pathway of Diisodecyl Phthalate.

Potential Cellular Signaling Interactions
Phthalates and their metabolites have been shown to interact with various cellular signaling

pathways, which may contribute to their toxicological effects. While specific research on the

direct signaling effects of MIDP is limited, studies on other phthalates suggest potential

interactions with nuclear receptors and other signaling cascades.[7]
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Caption: Potential phthalate-related cellular signaling.

Safe Handling and Disposal
When working with Monoisodecyl Phthalate-d4, it is essential to follow standard laboratory

safety procedures.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of any dust or aerosols. Avoid contact with skin and eyes.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations. Unused solutions should be treated as chemical waste.

By adhering to these guidelines and protocols, researchers can safely and effectively utilize

Monoisodecyl Phthalate-d4 as an internal standard for the accurate and reliable

quantification of Monoisodecyl Phthalate in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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